Cas no 2229448-84-2 (2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine
• CAS No: 2229448-84-2
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 6557888
• PubChem ID: 165684580
• Update Time: 2025-05-25

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine
• 2229448-84-2
• EN300-1736299

• Inchi： 1S/C11H15NS/c1-2-4-10-8(3-1)7-11(13-10)9-5-6-12-9/h7,9,12H,1-6H2
• InChI Key： GRDFSNNNUCERKP-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1C1CCN1

Computed Properties

• Exact Mass: 193.09252066g/mol
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine

Compound CAS No 2229448-84-2: 2-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)Azetidine

Compound CAS No 2229448-84-2, also known as 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiophene ring system fused with an azetidine moiety. The benzothiophene ring is a bicyclic structure consisting of a benzene ring fused to a thiophene ring, while the azetidine is a four-membered nitrogen-containing ring. The combination of these structural elements gives rise to unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The benzothiophene moiety is known for its ability to act as a π-electron-rich system, which can facilitate various electronic transitions and interactions. This property makes it particularly useful in the design of optoelectronic materials and sensors. On the other hand, the azetidine ring introduces rigidity and strain into the molecule, which can enhance its reactivity in certain chemical transformations.

The synthesis of compound CAS No 2229448-84-2 involves a multi-step process that typically begins with the preparation of the benzothiophene derivative. This is followed by functionalization at the 1-position to introduce the azetidine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product.

In terms of applications, compound CAS No 22903375 has been explored in several areas. In pharmaceutical chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drug development. The benzothiophene moiety has been associated with anti-inflammatory activity in several studies, while the azetidine group may contribute to improved bioavailability and pharmacokinetic properties.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating such heterocyclic compounds into polymer frameworks can enhance their electrical conductivity and stability under various conditions.

The structural versatility of compound CAS No 1305307 also makes it an interesting target for further modification. By introducing substituents at various positions on the benzothiophene or azetidine rings, chemists can tailor its properties for specific applications. For example, electron-donating groups can be added to enhance its electron-rich character, while electron-withdrawing groups may increase its reactivity towards electrophilic species.

In conclusion, compound CAS No 1305307, or benzothiazepine, represents a promising compound with diverse applications across multiple fields. Its unique structure and reactivity make it an attractive target for further research and development. As new synthetic methods and characterization techniques continue to emerge, our understanding of this compound's potential will undoubtedly expand further.